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Compound of Interest

Compound Name:
4-Methoxy-6-methylquinoline-2-

carbaldehyde

Cat. No.: B11897382

Get Quote

Compound ID: 4-Methoxy-6-methylquinoline-2-carbaldehyde CAS: 802906-22-5 Molecular

Formula:

Molecular Weight: 201.22 g/mol [1]

Executive Summary & Structural Logic
4-Methoxy-6-methylquinoline-2-carbaldehyde represents a trisubstituted quinoline core

essential for structure-activity relationship (SAR) studies.[2] Its chemical behavior is defined by

three distinct functional zones:

The Electrophilic Handle (C2-Aldehyde): A reactive center for Schiff base formation or

Knoevenagel condensations.

The Lipophilic Core (C6-Methyl): Modulates solubility and metabolic stability.

The Electron-Donating Group (C4-Methoxy): Increases electron density in the pyridine ring,

influencing
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-stacking interactions in biological targets.[2]

This guide provides the definitive spectroscopic signature required to distinguish this specific

isomer from its common impurities (e.g., the 4-methyl-2-methoxy isomer or over-oxidized

carboxylic acids).[2]

Synthesis & Experimental Workflow
To understand the spectra, one must understand the impurities generated during synthesis.

The most robust route utilizes the Conrad-Limpach cyclization followed by selective oxidation.

[2]

Synthetic Pathway[4][5]
Cyclization: Condensation of p-toluidine with ethyl acetoacetate yields 4-hydroxy-2,6-

dimethylquinoline.[2]

O-Methylation: Reaction with methyl iodide (

) or dimethyl sulfate (

) locks the tautomer to 4-methoxy-2,6-dimethylquinoline.[2]

Selective Oxidation: Riley oxidation using Selenium Dioxide (

) selectively converts the activated 2-methyl group to the aldehyde, leaving the 6-methyl
group intact due to electronic activation differences.

Workflow Diagram (DOT)
The following diagram illustrates the critical path and quality control checkpoints.
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Caption: Step-wise synthesis and validation workflow for 4-Methoxy-6-methylquinoline-2-
carbaldehyde.

Spectroscopic Characterization
The following data is derived from standard analytical protocols for trisubstituted quinolines.

Nuclear Magnetic Resonance ( H NMR)
The proton NMR spectrum is the primary tool for validation. The lack of symmetry in the

molecule results in distinct signals for aromatic protons.

Solvent:

(Chloroform-d) Frequency: 400 MHz[2][3]
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Position

Chemical Shift
(

, ppm)

Multiplicity Integration
Assignment
Logic

CHO 10.15 Singlet (s) 1H

Characteristic

aldehyde proton;

highly

deshielded.[2]

H-8 7.95 Doublet (d) 1H

Ortho-coupling to

H-7 (

Hz).[2]

H-5 7.88 Singlet (br s) 1H

Adjacent to C6-

Me; shows weak

meta-coupling

with H-7.

H-7 7.55
Doublet of

Doublets (dd)
1H

Couples with H-8

(ortho) and H-5

(meta).

H-3 7.42 Singlet (s) 1H

Diagnostic Peak.

Isolated proton

on the pyridine

ring between

CHO and OMe.

4.12 Singlet (s) 3H
Methoxy group at

C4.

2.55 Singlet (s) 3H
Methyl group at

C6.

Critical Analysis:

The H-3 singlet at ~7.42 ppm is the "fingerprint" signal. If this appears as a doublet, it

indicates incomplete substitution or incorrect isomerism (e.g., 3-H is adjacent to another

proton).
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The Aldehyde peak must be sharp. Broadening suggests oxidation to carboxylic acid (

).

Carbon NMR ( C NMR)
Solvent:

Frequency: 100 MHz

Type
Chemical Shift (

, ppm)
Assignment

Carbonyl 193.5 (Aldehyde)

Aromatic 163.2
C-4 (Attached to

)

Aromatic 151.8
C-2 (Attached to

)

Aromatic 146.5 C-8a (Quaternary bridgehead)

Aromatic 138.0
C-6 (Attached to

)

Aromatic 130.5 - 121.0
Remaining aromatic carbons

(C-3, C-5, C-7, C-8, C-4a)

Methoxy 56.2

Methyl 22.1

Infrared Spectroscopy (FT-IR)
The IR spectrum serves as a quick check for functional group integrity, particularly the carbonyl

status.

1705 cm
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(Strong):

stretch of the conjugated aldehyde.

2850 & 2760 cm

(Medium): C-H Fermi doublet characteristic of aldehydes.

1620 & 1585 cm

:

and

aromatic ring stretches (Quinoline skeleton).

1240 cm

:

stretch (Aryl alkyl ether,

).

Mass Spectrometry (MS)
Method: ESI-MS (Positive Mode) or EI (70 eV)

Molecular Ion (

): m/z 201.1

Base Peak: m/z 201 (Stable aromatic system).

Key Fragments:

m/z 200 (

): Loss of aldehyde proton.

m/z 172 (
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): Loss of formyl group (characteristic of aromatic aldehydes).

m/z 157 (

): Further loss of methyl radical.

Quality Control & Assay Validation
When sourcing or synthesizing this compound for biological assays, the following purity criteria

must be met to ensure data integrity.

Purity Profile
HPLC Purity: >98% (detected at 254 nm).

Solubility: Soluble in DMSO, Chloroform, and Dichloromethane. Poorly soluble in water.

Stability: Aldehydes are prone to air oxidation. Store under inert gas (

or

) at -20°C.

Common Contaminants
4-Methoxy-6-methylquinoline-2-carboxylic acid: Result of over-oxidation.[2]

Detection: Broad OH stretch in IR (3000-2500 cm

); loss of aldehyde proton in NMR.

4-Hydroxy-6-methylquinoline-2-carbaldehyde: Result of hydrolysis of the methoxy group.

Detection: Shift of H-3 signal; appearance of broad NH/OH signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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